Cas no 91902-74-8 (Benzene, 1-methoxy-2-(phenylsulfinyl)-)

• Product Name: Benzene, 1-methoxy-2-(phenylsulfinyl)-
• CAS No: 91902-74-8
• Molecular Formula: C₁₃H₁₂O₂S
• Molecular Weight: 232.298
• CID: 4320384
• PubChem ID: 14094804

Benzene, 1-methoxy-2-(phenylsulfinyl)- Properties

Names and Identifiers

• Benzene, 1-methoxy-2-(phenylsulfinyl)-
• 1-(benzenesulfinyl)-2-methoxybenzene
• 1-methoxy-2-(phenylsulfinyl)benzene
• (R)-o -Anisyl phenyl sulfoxide
• Benzene, 1-methoxy-2-(phenylsulfinyl)-, (R)-
• SCHEMBL6915522
• 91902-74-8
• (R)-1-Methoxy-2-(phenylsulfinyl)benzene

• InChIKey： FOYIPSPJAHHQKW-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H12O2S/c1-15-12-9-5-6-10-13(12)16(14)11-7-3-2-4-8-11/h2-10H,1H3
• SMILES： COC1=CC=CC=C1S(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 232.05580079Da
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 232.05580079Da
• Heavy Atom Count: 16
• Complexity: 236
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides